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Introduction

Oleyl alcohol, a non-ionic, unsaturated fatty alcohol, is a versatile excipient with a long history

of use in the pharmaceutical and cosmetic industries. Its unique physicochemical properties,

including its liquid state at room temperature and its amphiphilic nature, make it a valuable

component in a wide range of formulations. This technical guide provides an in-depth overview

of oleyl alcohol, focusing on its synthesis, properties, and key applications in drug delivery,

with detailed experimental protocols and mechanistic insights relevant to researchers and drug

development professionals.

Physicochemical Properties
Oleyl alcohol's utility in pharmaceutical formulations is underpinned by its distinct

physicochemical characteristics. A summary of these properties is presented in Table 1.

Table 1: Physicochemical Properties of Oleyl Alcohol
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Property Value Reference(s)

Chemical Name (Z)-Octadec-9-en-1-ol [1]

Synonyms Oleic alcohol, Octadecenol [1][2]

CAS Number 143-28-2 [1]

Molecular Formula C18H36O [1]

Molecular Weight 268.48 g/mol

Appearance
Colorless to pale yellow oily

liquid
[1][3]

Odor Mild, characteristic odor [3]

Melting Point 6-7 °C [4]

Boiling Point ~330-360 °C at 760 mmHg [3]

Density ~0.849 g/cm³ at 20 °C [3]

Solubility
Insoluble in water; soluble in

alcohol, ether, and chloroform.
[5]

Iodine Value Approximately 85-95 -

HLB Value ~1 [6]

Synthesis of Oleyl Alcohol
Oleyl alcohol is primarily produced through the reduction of oleic acid or its esters. The most

common industrial method is the catalytic hydrogenation of methyl oleate. For laboratory-scale

synthesis that preserves the double bond, the Bouveault-Blanc reduction is a classic and

effective method.[5][7]

Bouveault-Blanc Reduction
This method involves the reduction of an ester (e.g., ethyl oleate) to a primary alcohol using

sodium metal in the presence of an absolute alcohol, typically ethanol.[7]
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Bouveault-Blanc Reduction for Oleyl Alcohol Synthesis

Experimental Protocol: Bouveault-Blanc Reduction of
Ethyl Oleate
Materials:

Ethyl oleate

Sodium metal

Absolute ethanol

Hydrochloric acid (for neutralization)

Diethyl ether (for extraction)

Anhydrous sodium sulfate (for drying)

Distillation apparatus

Procedure:
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In a round-bottom flask equipped with a reflux condenser, dissolve ethyl oleate in an excess

of absolute ethanol.

Carefully add small pieces of sodium metal to the solution. The reaction is exothermic and

will generate hydrogen gas, so proper ventilation and safety precautions are essential.

Once the sodium has completely reacted, cool the flask and cautiously add water to

hydrolyze the sodium ethoxide.

Neutralize the solution with dilute hydrochloric acid.

Transfer the mixture to a separatory funnel and extract the oleyl alcohol with diethyl ether.

Wash the organic layer with water, then dry it over anhydrous sodium sulfate.

Remove the diethyl ether by rotary evaporation.

Purify the crude oleyl alcohol by vacuum distillation.

Applications in Drug Delivery
Oleyl alcohol's amphiphilic nature and its ability to interact with biological membranes make it

a valuable excipient in various drug delivery systems.

Penetration Enhancer in Topical and Transdermal
Formulations
Oleyl alcohol is widely recognized for its ability to enhance the permeation of drugs across the

stratum corneum, the primary barrier of the skin.[8] It is believed to function by disrupting the

highly ordered lipid lamellae of the stratum corneum, thereby increasing the fluidity of the lipid

bilayers and facilitating drug diffusion.
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Mechanism of Oleyl Alcohol as a Penetration Enhancer

Experimental Protocol: In Vitro Skin Permeation Study
using Franz Diffusion Cells
Objective: To evaluate the effect of oleyl alcohol on the in vitro permeation of a model drug

through a skin membrane.

Materials:

Franz diffusion cells

Excised human or animal skin (e.g., porcine ear skin)

Model drug (e.g., ibuprofen, diclofenac)

Phosphate buffered saline (PBS), pH 7.4 (receptor medium)

Oleyl alcohol

Solvent for formulation (e.g., propylene glycol, ethanol)
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High-performance liquid chromatography (HPLC) system for drug quantification

Procedure:

Skin Preparation: Thaw frozen skin and cut it into appropriate sizes to fit the Franz diffusion

cells. Mount the skin on the receptor compartment with the stratum corneum facing the

donor compartment.

Receptor Compartment: Fill the receptor compartment with pre-warmed (32°C) PBS,

ensuring no air bubbles are trapped beneath the skin.

Formulation Preparation: Prepare the drug formulation with and without a specific

concentration of oleyl alcohol (e.g., 1-5% w/v).

Dosing: Apply a known amount of the formulation to the skin surface in the donor

compartment.

Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an

aliquot of the receptor medium and replace it with an equal volume of fresh, pre-warmed

medium.

Sample Analysis: Analyze the drug concentration in the collected samples using a validated

HPLC method.

Data Analysis: Calculate the cumulative amount of drug permeated per unit area over time

and determine the steady-state flux (Jss) and the permeability coefficient (Kp).
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Workflow for an In Vitro Skin Permeation Study
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Component of Nanoemulsions and Microemulsions
Oleyl alcohol can act as an oil phase or a co-surfactant in the formulation of nanoemulsions

and microemulsions. These lipid-based systems are effective in solubilizing poorly water-

soluble drugs and enhancing their oral bioavailability and topical delivery.

Experimental Protocol: Formulation of an Oleyl Alcohol-
Based Nanoemulsion
Objective: To prepare and characterize a stable oil-in-water (O/W) nanoemulsion using oleyl
alcohol as the oil phase.

Materials:

Oleyl alcohol (oil phase)

A non-ionic surfactant (e.g., Tween 80, Polysorbate 20)

A co-surfactant (e.g., Transcutol®, propylene glycol)

Purified water (aqueous phase)

High-shear homogenizer or ultrasonicator

Particle size analyzer (e.g., dynamic light scattering)

Procedure:

Phase Preparation:

Oil Phase: Dissolve the drug in oleyl alcohol.

Aqueous Phase: Dissolve the surfactant and co-surfactant in purified water.

Emulsification:

Slowly add the oil phase to the aqueous phase while stirring at a moderate speed.
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Subject the coarse emulsion to high-shear homogenization or ultrasonication to reduce the

droplet size to the nano-range.

Characterization:

Droplet Size and Polydispersity Index (PDI): Measure using dynamic light scattering.

Zeta Potential: Determine the surface charge of the droplets.

Morphology: Visualize the nanoemulsion droplets using transmission electron microscopy

(TEM).

Stability Studies: Assess the physical stability of the nanoemulsion under different storage

conditions (e.g., temperature, time).

Safety and Regulatory Status
Oleyl alcohol is generally regarded as a safe, non-toxic, and non-irritating material for topical

applications at typical concentrations used in pharmaceutical and cosmetic products.[9] It has

been reviewed by the Cosmetic Ingredient Review (CIR) Expert Panel, which concluded that it

is safe for use in cosmetics.[9] For pharmaceutical use, it is listed in the FDA's Inactive

Ingredient Database.

Conclusion
Oleyl alcohol is a multifunctional excipient with well-established applications in pharmaceutical

and cosmetic formulations. Its role as a penetration enhancer, emulsifier, and component of

advanced drug delivery systems like nanoemulsions makes it a valuable tool for researchers

and drug development professionals. The detailed protocols and mechanistic insights provided

in this guide offer a solid foundation for the effective utilization of oleyl alcohol in the

development of novel and efficacious drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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